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Compound of Interest

Compound Name: Calcium-49

Cat. No.: B12654295

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the nuclear properties of Calcium-49 and other
neutron-rich calcium isotopes. The information presented is based on experimental data from
leading nuclear physics facilities, offering a valuable resource for researchers in nuclear
structure, astrophysics, and related fields.

Quantitative Comparison of Nuclear Properties

The following table summarizes key nuclear properties of Calcium-49 alongside its
neighboring neutron-rich isotopes. This data is essential for understanding the stability and
decay characteristics of these nuclei.
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Binding
Number Mass
Mass Energy Decay
of Excess Half-
Isotope Number per . Mode(s)
Neutrons  (keV)[1] life[3]
(A) N) 2] Nucleon [3]
(MeV)[3]
] -44214.742 >6 x 1018
Calcium-48 48 28 8.666 BR
+4.147 years
_ -41300.00 8.718
Calcium-49 49 29 8.595 ) B~
+0.18 minutes
-39589.24
_ 13.9
Calcium-50 50 30 (calculated  8.550 B~
seconds
)
_ -35870 10.0
Calcium-51 51 31 ] 8.468 B, B™n
(estimated) seconds
_ -32509.136 4.6
Calcium-52 52 32 8.396 B-
+ 465.747 seconds

Experimental Production and Characterization of
Calcium-49

The production and study of exotic, neutron-rich isotopes like Calcium-49 are conducted at
specialized facilities such as the Isotope Separator On-Line (ISOLDE) facility at CERN.[4][5][6]
The experimental workflow involves several key stages, from the creation of the isotope to its
detailed analysis.

Experimental Protocol at ISOLDE

1. Isotope Production:

e A high-energy proton beam, accelerated by the Proton Synchrotron Booster (PSB) to 1.4
GeV, is directed onto a thick target.[4][7] For the production of neutron-rich calcium isotopes,
a uranium carbide (UCx) target is commonly used.[7][8]
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Nuclear reactions, primarily spallation, fission, and fragmentation, induced by the proton
bombardment of the target material, produce a wide array of radioactive nuclides, including
Calcium-49.[4][7]

. Extraction and lonization:

The target is heated to high temperatures (around 2000 °C) to facilitate the diffusion and
effusion of the produced isotopes.[7]

The released atoms are then ionized. For calcium, a highly selective method known as
Resonance lonization Laser lon Source (RILIS) is employed.[9] This involves a multi-step
process where lasers of specific wavelengths are used to selectively excite and ionize the
calcium atoms, ensuring a high purity of the desired element.[8][9]

. Mass Separation:
The ionized isotopes are extracted and accelerated by a high voltage potential.

The ion beam is then passed through a mass separator, which uses magnetic fields to
separate the ions based on their mass-to-charge ratio. This allows for the selection of a pure
beam of Calcium-49 ions.

. Beam Delivery and Experimental Analysis:

The mass-separated beam of Calcium-49 is then transported to various experimental
setups.

Laser Spectroscopy: Techniques like Collinear Resonance lonization Spectroscopy (CRIS)
are used to study the hyperfine structure of the isotopes, which provides information on their
nuclear spin, electromagnetic moments, and charge radii.[10]

Mass Spectrometry: High-precision Penning traps, such as ISOLTRAP, are used to
accurately measure the mass of the isotopes, which is crucial for determining their binding
energies.[10]

Decay Spectroscopy: The decay properties of the isotopes, such as their half-life and decay
modes, are studied using detector arrays that can identify the emitted particles (e.g., beta
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particles, gamma rays).

Experimental Workflow for Calcium-49 Production at
ISOLDE

The following diagram illustrates the general workflow for the production and study of Calcium-
49 at the ISOLDE facility.

ISOLDE Facility

eparated Ca-49 Beam  SSOIIEIIEN IS
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Click to download full resolution via product page

Caption: Experimental workflow for the production of Calcium-49 at ISOLDE.

Nuclear Structure and the Significance of Neutron-
Rich Calcium Isotopes

The study of neutron-rich calcium isotopes is of great interest in nuclear physics due to the
presence of "magic numbers" of protons and neutrons, which are associated with enhanced
nuclear stability. Calcium (Z=20) is a "magic" proton number. Calcium-48, with 28 neutrons, is a
"doubly magic" and remarkably stable isotope.[11]

The properties of isotopes beyond Calcium-48, such as Calcium-49, provide crucial insights
into the evolution of nuclear shell structure far from the valley of stability. Experimental data on
these isotopes are essential for testing and refining theoretical models of the nuclear force that
binds protons and neutrons together in the atomic nucleus. This research has implications for
our understanding of nucleosynthesis in stars and the limits of nuclear existence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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